potassium;3-benzyl-7-(3-methylbutyl)-4,5,8,9-tetrahydropurin-1-ide-2,6-dione

• Molecular Formula: C17H23KN4O2
• Molecular Weight: 354.5 g/mol
• IUPAC Name: potassium;3-benzyl-7-(3-methylbutyl)-4,5,8,9-tetrahydropurin-1-ide-2,6-dione
• InChI: InChI=1S/C17H24N4O2.K/c1-12(2)8-9-20-11-18-15-14(20)16(22)19-17(23)21(15)10-13-6-4-3-5-7-13;/h3-7,12,14-15,18H,8-11H2,1-2H3,(H,19,22,23);/q;+1/p-1
• InChI Key: QLNLGDZQDYGGFF-UHFFFAOYSA-M
• Canonical SMILES: CC(C)CCN1CNC2C1C(=O)[N-]C(=O)N2CC3=CC=CC=C3.[K+]

Description

Potassium;3-benzyl-7-(3-methylbutyl)-4,5,8,9-tetrahydropurin-1-ide-2,6-dione is a unique compound that has recently garnered attention in various fields of scientific research and industry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of potassium;3-benzyl-7-(3-methylbutyl)-4,5,8,9-tetrahydropurin-1-ide-2,6-dione typically involves multi-step organic reactions. The process begins with the preparation of the core purine structure, followed by the introduction of the benzyl and methylbutyl groups. The final step involves the incorporation of the potassium ion to form the desired compound. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure consistent quality and scalability, making the compound available for various applications in research and industry.

Chemical Reactions Analysis

Types of Reactions

Potassium;3-benzyl-7-(3-methylbutyl)-4,5,8,9-tetrahydropurin-1-ide-2,6-dione undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form various oxidized derivatives.

Reduction: Reduction reactions can yield reduced forms of the compound.

Substitution: The benzyl and methylbutyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions, including temperature, pH, and solvent choice, are carefully controlled to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a wide range of functionalized compounds.

Scientific Research Applications

Potassium;3-benzyl-7-(3-methylbutyl)-4,5,8,9-tetrahydropurin-1-ide-2,6-dione has numerous applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its therapeutic potential in various medical conditions.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of potassium;3-benzyl-7-(3-methylbutyl)-4,5,8,9-tetrahydropurin-1-ide-2,6-dione involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

• Potassium;3-benzyl-7-(3-methylbutyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-ide
• Potassium;3-benzyl-7-(3-methylbutyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-ide

Uniqueness

Potassium;3-benzyl-7-(3-methylbutyl)-4,5,8,9-tetrahydropurin-1-ide-2,6-dione stands out due to its specific molecular structure, which imparts unique chemical and biological properties